Cas no 361445-55-8 (dicerandrol C)

• Product Name: dicerandrol C
• CAS No: 361445-55-8
• MF: C₃₈H₃₈O₁₆
• MW: 750.698732852936
• CID: 2045872
• PubChem ID: 11093875
• Update Time: 2025-04-21

dicerandrol C Chemical and Physical Properties

Names and Identifiers

• dicerandrol C
• 361445-55-8
• [(3R,4R,4aR)-7-[(5R,6R,10aR)-5-acetyloxy-10a-(acetyloxymethyl)-1,9-dihydroxy-6-methyl-8-oxo-6,7-dihydro-5H-xanthen-2-yl]-4-acetyloxy-8,9-dihydroxy-3-methyl-1-oxo-3,4-dihydro-2H-xanthen-4a-yl]methyl acetate
• Dicerandrols C
• Q27134253
• (5R,5'R,6R,6'R,10aR,10a'R)-10a,10a'-bis[(acetyloxy)methyl]-1,1',8,8'-tetrahydroxy-6,6'-dimethyl-9,9'-dioxo-5,5',7,7',9,9',10a,10a'-octahydro-6H,6'H-2,2'-bixanthene-5,5'-diyl diacetate
• CHEMBL507894
• DTXSID401336290
• CHEBI:65766
• (+)-Dicerandrol C

• Inchi： 1S/C38H38O16/c1-15-11-23(43)29-33(47)27-25(53-37(29,13-49-17(3)39)35(15)51-19(5)41)9-7-21(31(27)45)22-8-10-26-28(32(22)46)34(48)30-24(44)12-16(2)36(52-20(6)42)38(30,54-26)14-50-18(4)40/h7-10,15-16,35-36,45-48H,11-14H2,1-6H3/t15-,16-,35-,36-,37+,38+/m1/s1
• InChI Key： KYQPTDIMYDSMHS-ACMZUNAXSA-N
• SMILES： O1C2C=CC(C3C=CC4=C(C=3O)C(=C3C(C[C@@H](C)[C@H]([C@@]3(COC(C)=O)O4)OC(C)=O)=O)O)=C(C=2C(=C2C(C[C@@H](C)[C@H]([C@@]12COC(C)=O)OC(C)=O)=O)O)O

Computed Properties

• Exact Mass: 750.21598512g/mol
• Monoisotopic Mass: 750.21598512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthenes